Cas no 201995-24-6 (2-Propanol, 1,3-bis(undecyloxy)-)

• Product Name: 2-Propanol, 1,3-bis(undecyloxy)-
• CAS No: 201995-24-6
• MF: C₂₅H₅₂O₃
• MW: 400.678588867188
• CID: 1392350
• PubChem ID: 71358531
• Update Time: 2025-04-20

2-Propanol, 1,3-bis(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,3-bis(undecyloxy)-
• 1,3-di(undecoxy)propan-2-ol
• 1,3-BIS(UNDECYLOXY)PROPAN-2-OL
• DTXSID80782534
• 201995-24-6

• Inchi： 1S/C25H52O3/c1-3-5-7-9-11-13-15-17-19-21-27-23-25(26)24-28-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： ZQCMZNFRIZWOJD-UHFFFAOYSA-N
• SMILES： O(CC(COCCCCCCCCCCC)O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 400.39186
• Monoisotopic Mass: 400.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69